2-Amino-N-ethyl-2-(3-methylphenyl)acetamide

• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 2-amino-N-ethyl-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C11H16N2O/c1-3-13-11(14)10(12)9-6-4-5-8(2)7-9/h4-7,10H,3,12H2,1-2H3,(H,13,14)
• InChI Key: KKWRZPIOHBSKBY-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(C1=CC=CC(=C1)C)N

Description

2-Amino-N-ethyl-2-(3-methylphenyl)acetamide is an organic compound with a complex structure that includes an amino group, an ethyl group, and a methylphenyl group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-ethyl-2-(3-methylphenyl)acetamide can be achieved through several methods. One common approach involves the reaction of 3-methylbenzylamine with ethyl chloroacetate, followed by the addition of ammonia to form the desired acetamide. The reaction typically requires a solvent such as ethanol and is conducted under reflux conditions to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-N-ethyl-2-(3-methylphenyl)acetamide may involve continuous flow reactors to optimize yield and efficiency. The use of catalysts and controlled temperature conditions can further enhance the reaction rate and product purity.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-ethyl-2-(3-methylphenyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides or carboxylic acids.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The amino group can participate in substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce primary or secondary amines.

Scientific Research Applications

2-Amino-N-ethyl-2-(3-methylphenyl)acetamide has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex organic molecules and heterocycles.

Biology: The compound is used in the study of enzyme interactions and protein binding.

Industry: The compound is utilized in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Amino-N-ethyl-2-(3-methylphenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. The exact pathways depend on the specific application and the biological system in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-Amino-N-methyl-2-(3-methylphenyl)acetamide
• 2-Amino-N-ethyl-2-(4-methylphenyl)acetamide
• 2-Amino-N-ethyl-2-(3-chlorophenyl)acetamide

Comparison

Compared to its analogs, 2-Amino-N-ethyl-2-(3-methylphenyl)acetamide may exhibit unique properties due to the specific positioning of the methyl group on the phenyl ring. This structural difference can influence its reactivity, binding affinity, and overall biological activity, making it a compound of particular interest in various research and industrial applications.

Biological Activity

2-Amino-N-ethyl-2-(3-methylphenyl)acetamide is a compound of significant interest in pharmacology and medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biochemical properties, mechanisms of action, and potential therapeutic applications, supported by relevant data tables and research findings.

1. Chemical Structure and Properties

The compound 2-Amino-N-ethyl-2-(3-methylphenyl)acetamide is characterized by the following molecular formula:

Property	Value
Molecular Formula	C12H17N3O
Molar Mass	205.28 g/mol
CAS Number	1178767-86-6

This structure includes an amine group, an ethyl chain, and a substituted phenyl ring, which contribute to its biological activity through various interactions with biomolecules.

2.1 Antimicrobial Properties

Research indicates that 2-Amino-N-ethyl-2-(3-methylphenyl)acetamide exhibits notable antimicrobial activity. Preliminary studies suggest it can inhibit the growth of various bacterial strains, including:

• Staphylococcus aureus
• Escherichia coli
• Klebsiella pneumoniae

In a comparative study, the compound demonstrated inhibition zones greater than those observed with standard antibiotics at equivalent concentrations .

2.2 Anti-inflammatory Effects

This compound has also been investigated for its potential anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines in cell cultures, indicating a possible mechanism for treating inflammatory conditions.

The biological effects of 2-Amino-N-ethyl-2-(3-methylphenyl)acetamide are primarily mediated through its interaction with specific molecular targets:

• Enzyme Modulation : The compound can bind to enzymes, influencing their catalytic activity either through inhibition or activation. This interaction is crucial in metabolic pathways.
• Cell Signaling Pathways : It has been shown to modulate cell signaling pathways, affecting gene expression related to metabolism and inflammation.

The exact pathways and molecular targets are still under investigation, but ongoing research aims to elucidate these mechanisms further.

4. Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) of 2-Amino-N-ethyl-2-(3-methylphenyl)acetamide is essential for optimizing its biological activity. Studies have indicated that modifications to the phenyl ring or the amine group can significantly alter the compound's potency and selectivity against various biological targets .

Table: SAR Insights from Related Compounds

Compound Name	IC50 (µM)	Biological Activity
2-Amino-N-(3-methylphenyl)acetamide	3.0	Slack potassium channel inhibitor
N-(3-Amino-2-methylphenyl)acetamide	3.2	Antiepileptic effects
N-(4-Amino-3-methylphenyl)acetamide	Not reported	Potential anti-inflammatory properties

5. Case Studies and Research Findings

Several studies have documented the effects of 2-Amino-N-ethyl-2-(3-methylphenyl)acetamide in laboratory settings:

• Cellular Metabolism Study : Prolonged exposure to this compound led to significant changes in cellular metabolism in cultured human cells, suggesting that it may influence metabolic pathways over time.
• Electrophysiological Assays : In assays using HEK-293 cells expressing human Slack channels, the compound demonstrated effective modulation of ion channel activity, which could have implications for neurological disorders .

6. Conclusion and Future Directions

The biological activity of 2-Amino-N-ethyl-2-(3-methylphenyl)acetamide presents promising avenues for therapeutic development, particularly in antimicrobial and anti-inflammatory applications. Ongoing research is necessary to fully characterize its mechanisms of action and optimize its pharmacological profile.

Further studies should focus on:

• In vivo efficacy and safety assessments.
• Detailed exploration of its interaction with specific molecular targets.
• Development of analogs with enhanced potency and selectivity.

By continuing to investigate this compound's potential, researchers may uncover novel therapeutic strategies for treating various diseases.